Cas no 951937-31-8 (3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 951937-31-8
• MF: C₂₆H₃₀N₂O₃
• MW: 418.528007030487
• CID: 5431653
• Update Time: 2025-10-28

3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 9,10-dihydro-3-phenyl-9-(2,2,6,6-tetramethyl-4-piperidinyl)-
• 3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C26H30N2O3/c1-25(2)12-18(13-26(3,4)27-25)28-14-20-22(31-16-28)11-10-19-23(29)21(15-30-24(19)20)17-8-6-5-7-9-17/h5-11,15,18,27H,12-14,16H2,1-4H3
• InChI Key： SQVNWMZVQNBDCZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=CC=C4)=COC3=C2CN(C2CC(C)(C)NC(C)(C)C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Comprehensive Analysis of 3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS No. 951937-31-8)

The compound 3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one, identified by its CAS No. 951937-31-8, is a highly specialized organic molecule with a unique structural framework. This chromenoxazine derivative has garnered significant attention in recent years due to its potential applications in pharmaceuticals, materials science, and chemical research. The molecule features a chromeno-oxazine core, a phenyl substituent, and a tetramethylpiperidine moiety, which collectively contribute to its distinct physicochemical properties.

In the context of modern drug discovery, 3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one is often explored for its potential as a bioactive scaffold. Researchers are particularly interested in its ability to interact with biological targets, such as enzymes or receptors, due to its rigid and planar structure. The presence of the tetramethylpiperidine group may enhance its solubility and bioavailability, making it a promising candidate for further pharmacological studies. Recent trends in AI-driven drug design have also highlighted the importance of such complex heterocycles in virtual screening and molecular docking simulations.

From a synthetic chemistry perspective, the preparation of CAS No. 951937-31-8 involves multi-step reactions, often requiring advanced techniques like microwave-assisted synthesis or catalyzed cyclization. The compound's stability under various conditions has been a topic of interest, especially for researchers working on green chemistry and sustainable synthesis methods. Its robustness in acidic or basic environments makes it a versatile intermediate for constructing more complex molecular architectures.

The chromeno-oxazine core of this compound is also relevant in materials science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated system and electron-rich nature make it suitable for applications in optoelectronic devices, such as OLEDs or sensors. With the growing demand for energy-efficient technologies, compounds like 3-phenyl-9-(2,2,6,6-tetramethylpiperidin-4-yl)-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one are being investigated for their photophysical properties and charge transport capabilities.

In summary, CAS No. 951937-31-8 represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in areas like drug discovery, sustainable synthesis, and advanced materials. As scientific advancements continue to unfold, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.